Cas no 2680724-57-4 (2-(4-{(tert-butoxy)carbonyl(phenyl)amino}phenoxy)acetic acid)

• Product Name: 2-(4-{(tert-butoxy)carbonyl(phenyl)amino}phenoxy)acetic acid
• CAS No: 2680724-57-4
• MF: C₁₉H₂₁NO₅
• MW: 343.373745679855
• CID: 5599268
• PubChem ID: 165929696
• Update Time: 2025-06-18

2-(4-{(tert-butoxy)carbonyl(phenyl)amino}phenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{[(tert-butoxy)carbonyl](phenyl)amino}phenoxy)acetic acid
• EN300-28297514
• 2680724-57-4
• 2-(4-{(tert-butoxy)carbonyl(phenyl)amino}phenoxy)acetic acid

• Inchi： 1S/C19H21NO5/c1-19(2,3)25-18(23)20(14-7-5-4-6-8-14)15-9-11-16(12-10-15)24-13-17(21)22/h4-12H,13H2,1-3H3,(H,21,22)
• InChI Key： XTDRUEXWICYKEU-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC=CC=1)C1C=CC(=CC=1)OCC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 343.14197277g/mol
• Monoisotopic Mass: 343.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-(4-{(tert-butoxy)carbonyl(phenyl)amino}phenoxy)acetic acid

Introduction to 2-(4-{(tert-butoxy)carbonyl(phenyl)amino}phenoxy)acetic acid (CAS No. 2680724-57-4)

2-(4-{(tert-butoxy)carbonyl(phenyl)amino}phenoxy)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680724-57-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its complex structure, which includes functional groups such as a carboxylic acid moiety, an amide linkage, and a phenoxy group. The presence of these functional groups makes it a versatile intermediate in the synthesis of biologically active agents.

The structure of 2-(4-{(tert-butoxy)carbonyl(phenyl)amino}phenoxy)acetic acid is meticulously designed to facilitate its role as a building block in medicinal chemistry. The tert-butoxy carbonyl (Boc) group is a protective group commonly used to shield the amine functionality during synthetic processes, ensuring selectivity and stability. This protection is crucial in multi-step syntheses where the amine group needs to be selectively deprotected at a later stage to form the final pharmacophore. The phenyl ring attached to the amine further enhances the compound's potential bioactivity by contributing to hydrophobic interactions and electronic properties that can modulate receptor binding.

The phenoxy group in the molecule introduces another layer of complexity, influencing both the solubility and metabolic stability of derivatives derived from this compound. Phenoxy groups are frequently found in pharmaceuticals due to their ability to improve membrane permeability and interact favorably with biological targets. In recent years, there has been a growing interest in developing novel therapeutic agents that incorporate phenoxy moieties, particularly in the treatment of neurological disorders, inflammation, and cancer.

Recent advancements in drug discovery methodologies have highlighted the importance of heterocyclic compounds, which often include aromatic rings like those present in 2-(4-{(tert-butoxy)carbonyl(phenyl)amino}phenoxy)acetic acid. The compound's architecture suggests potential applications in the synthesis of kinase inhibitors, which are critical targets in oncology research. Kinase inhibitors have revolutionized the treatment of various cancers by selectively blocking aberrant signaling pathways that drive tumor growth. The presence of both an amide and a carboxylic acid moiety in this molecule provides multiple points for chemical modification, enabling the design of highly specific inhibitors.

In addition to its role as a synthetic intermediate, 2-(4-{(tert-butoxy)carbonyl(phenyl)amino}phenoxy)acetic acid has shown promise in preclinical studies as a precursor for novel bioactive molecules. Researchers have leveraged its structural features to develop derivatives with enhanced pharmacokinetic properties, including improved oral bioavailability and reduced toxicity. The Boc-protected amine group allows for controlled deprotection under mild acidic conditions, making it an attractive candidate for late-stage functionalization without compromising overall molecular integrity.

The synthetic pathways involving this compound have been optimized for scalability and efficiency, aligning with industry standards for pharmaceutical manufacturing. Modern synthetic techniques, such as flow chemistry and continuous manufacturing processes, have been adapted to handle complex molecules like 2-(4-{(tert-butoxy)carbonyl(phenyl)amino}phenoxy)acetic acid, ensuring high yields and purity levels required for clinical applications. These advancements underscore the compound's significance not only as a research tool but also as a potential candidate for industrial production.

From a biological perspective, the structural features of 2-(4-{(tert-butoxy)carbonyl(phenyl)amino}phenoxy)acetic acid make it an intriguing candidate for further investigation into drug-target interactions. The phenyl ring and phenoxy group can engage in π-stacking interactions with biological targets such as proteins and nucleic acids, while the carboxylic acid moiety provides opportunities for salt formation and interaction with polar residues on biomolecules. These interactions are critical for determining binding affinity and specificity, which are key factors in drug design.

The pharmaceutical industry continues to explore novel scaffolds like those represented by 2-(4-{(tert-butoxy)carbonyl(phenyl)amino}phenoxy)acetic acid to address unmet medical needs. Ongoing research efforts focus on identifying new therapeutic applications by modifying its core structure or using it as a scaffold for structure-activity relationship (SAR) studies. Such investigations aim to uncover new mechanisms of action or enhance existing ones, potentially leading to breakthroughs in treating chronic diseases and rare conditions.

Moreover, the green chemistry principles have influenced modern synthetic approaches to compounds like 2-(4-{(tert-butoxy)carbonyl(phenyl)amino}phenoxy)acetic acid, emphasizing sustainability and environmental responsibility. Researchers are increasingly adopting solvent-free reactions, catalytic methods, and biodegradable reagents to minimize waste and energy consumption. These practices not only reduce costs but also align with global initiatives to promote sustainable pharmaceutical manufacturing.

In conclusion, 2-(4-{(tert-butoxy)carbonyl(phenyl)amino}phenoxy)acetic acid (CAS No. 2680724-57-4) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential applications in drug development. Its role as a synthetic intermediate has been instrumental in creating novel bioactive molecules with therapeutic implications across various disease areas. As research progresses, this compound will continue to serve as a valuable tool for scientists seeking innovative solutions in medicine.